Cas no 433947-55-8 (3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole
• CAS No: 433947-55-8
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5981365
• PubChem ID: 1326268
• Update Time: 2025-08-05

3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole
• Methanone, [3,5-dimethyl-4-[(4-nitrophenyl)thio]-1H-pyrazol-1-yl](4-methylphenyl)-
• F1148-0089
• AKOS001694239
• Oprea1_398839
• [3,5-dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-(4-methylphenyl)methanone
• 433947-55-8
• 3,5-dimethyl-1-(4-methylbenzoyl)-4-[(4-nitrophenyl)thio]-1H-pyrazole
• (3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)(p-tolyl)methanone
• 3,5-dimethyl-1-(4-methylbenzoyl)-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole

• Inchi： 1S/C19H17N3O3S/c1-12-4-6-15(7-5-12)19(23)21-14(3)18(13(2)20-21)26-17-10-8-16(9-11-17)22(24)25/h4-11H,1-3H3
• InChI Key： OINKNTYBIBRIDB-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(SC2=CC=C([N+]([O-])=O)C=C2)C(C)=N1)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 548.2±60.0 °C(Predicted)
• pka: -2.01±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole

Professional Introduction to 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole (CAS No. 433947-55-8)

3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 433947-55-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a pyrazole core substituted with various functional groups, including 3,5-dimethyl groups, a 1-(4-methylbenzoyl) moiety, and a 4-(4-nitrophenyl)sulfanyl group. These structural elements contribute to its unique chemical properties and biological interactions, making it a subject of intense study in drug discovery and development.

The significance of this compound lies in its potential to serve as a lead molecule for the development of novel therapeutic agents. Pyrazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the 1-(4-methylbenzoyl) group in the molecular structure suggests possible interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes. Additionally, the 4-(4-nitrophenyl)sulfanyl group may contribute to the compound's binding affinity and selectivity, enhancing its efficacy as a potential drug candidate.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with therapeutic potential. The compound 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole has emerged as a promising candidate due to its unique structural features and demonstrated biological activity. Studies have shown that this compound exhibits notable inhibitory effects on various enzymatic targets, making it a valuable asset in the search for new drugs. For instance, preliminary in vitro studies have indicated that it may interfere with the activity of enzymes involved in cancer cell proliferation and survival pathways.

The< strong>molecular design of this compound is particularly noteworthy, as it incorporates multiple functional groups that can be fine-tuned to enhance its pharmacological properties. The 3,5-dimethyl substituents contribute to steric hindrance and stability, while the 1-(4-methylbenzoyl) group provides a hydrophobic anchor for binding to biological targets. The< strong>sulfanyl^-_Nitrophenyl^-_Sulfonyl^-_{Aromatic ring}^-_{Nitro group at position 4}

The< strong>Nitro group at position 4 on the aromatic ring provides an additional layer of functionality that can influence the compound's electronic properties and reactivity.This nitro group may participate in hydrogen bonding interactions or serve as a site for further chemical modifications during drug development. The< strong>Aromatic ring itself is a common feature in bioactive molecules,
offering opportunities for π-π stacking interactions with biological targets.
These interactions can enhance binding affinity and selectivity,
making< strong>this compound a promising candidate for further investigation.

In conclusion,< strong>The study of 3,5-dimethyl-1-(4-methylbenzoyl)-4-(4-nitrophenyl)sulfanyl-1H-pyrazole represents an exciting frontier in pharmaceutical chemistry.This compound's unique structural features< br/>and demonstrated biological activity make it a valuable asset in the search for new drugs. As research continues to uncover new therapeutic targets and mechanisms,
compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.
The< strong>molecular design principles applied to this compound offer valuable insights into how structural modifications can enhance pharmacological properties,
providing a foundation for future drug discovery efforts.
By leveraging advances in synthetic chemistry and computational modeling,
researchers can further optimize these molecules
to maximize their therapeutic potential.